Cas no 152450-05-0 (1,2,4-Triazolo[3,4-b][1,3,4]thiadiazole, 6-butyl-3-(1-naphthalenylmethyl)-)

• Product Name: 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazole, 6-butyl-3-(1-naphthalenylmethyl)-
• CAS No: 152450-05-0
• MF: C₁₈H₁₈N₄S
• MW: 322.427321910858
• CID: 1329573
• Update Time: 2024-08-18

1,2,4-Triazolo[3,4-b][1,3,4]thiadiazole, 6-butyl-3-(1-naphthalenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazole, 6-butyl-3-(1-naphthalenylmethyl)-

• Inchi： 1S/C18H18N4S/c1-2-3-11-17-21-22-16(19-20-18(22)23-17)12-14-9-6-8-13-7-4-5-10-15(13)14/h4-10H,2-3,11-12H2,1H3
• InChI Key： ZOMFGACKUOSHPJ-UHFFFAOYSA-N
• SMILES： S1C(CCCC)=NN2C(CC3=C4C(C=CC=C4)=CC=C3)=NN=C12

Computed Properties

• Exact Mass: 322.12544

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• PSA: 43.08
• pka: 0.44±0.50(Predicted)